![molecular formula C21H17Cl2NO2 B4300656 4-(2,3-dichlorophenyl)-1-phenyl-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione](/img/structure/B4300656.png)
4-(2,3-dichlorophenyl)-1-phenyl-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione
Overview
Description
4-(2,3-dichlorophenyl)-1-phenyl-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione, also known as DCPTQ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCPTQ is a tetrahydroquinoline derivative that has been synthesized using different methods.
Mechanism of Action
The mechanism of action of 4-(2,3-dichlorophenyl)-1-phenyl-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione is not fully understood. However, it has been proposed that this compound exerts its biological activity by interacting with specific targets in cells. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and disrupting the cell cycle. This compound has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes and inhibiting their enzyme activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of certain enzymes, such as acetylcholinesterase and tyrosinase. This compound has also been shown to modulate the activity of certain receptors, such as the adenosine A1 receptor and the dopamine D2 receptor. In vivo studies have shown that this compound can reduce inflammation and oxidative stress in animal models.
Advantages and Limitations for Lab Experiments
4-(2,3-dichlorophenyl)-1-phenyl-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields and purity. This compound is also stable and can be stored for long periods of time. However, this compound has some limitations for lab experiments. It is not water-soluble, which can limit its use in aqueous environments. This compound can also be toxic to cells at high concentrations, which can limit its use in cell-based assays.
Future Directions
There are several future directions for the study of 4-(2,3-dichlorophenyl)-1-phenyl-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione. One direction is the development of this compound-based fluorescent dyes and polymers for imaging applications. Another direction is the evaluation of this compound as a potential therapeutic agent for the treatment of cancer, inflammation, and infectious diseases. The mechanism of action of this compound should also be further elucidated to better understand its biological activity. Finally, the synthesis of new derivatives of this compound with improved properties should be explored.
Scientific Research Applications
4-(2,3-dichlorophenyl)-1-phenyl-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been evaluated for its anticancer, antifungal, and antibacterial activities. This compound has also been studied for its potential as an anti-inflammatory agent and as a modulator of the immune system. In material science, this compound has been used as a precursor for the synthesis of fluorescent dyes and polymers. In analytical chemistry, this compound has been used as a probe for the detection of metal ions and as a catalyst for organic reactions.
properties
IUPAC Name |
4-(2,3-dichlorophenyl)-1-phenyl-4,6,7,8-tetrahydro-3H-quinoline-2,5-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17Cl2NO2/c22-16-9-4-8-14(21(16)23)15-12-19(26)24(13-6-2-1-3-7-13)17-10-5-11-18(25)20(15)17/h1-4,6-9,15H,5,10-12H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZTXBYRVSLGXNN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(CC(=O)N2C3=CC=CC=C3)C4=C(C(=CC=C4)Cl)Cl)C(=O)C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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